Cas no 2680817-16-5 (1-Acetyl-4-azidopiperidine-4-carboxylic acid)

• Product Name: 1-Acetyl-4-azidopiperidine-4-carboxylic acid
• CAS No: 2680817-16-5
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 5650051
• PubChem ID: 165917668
• Update Time: 2025-06-30

1-Acetyl-4-azidopiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273153
• 1-acetyl-4-azidopiperidine-4-carboxylic acid
• 2680817-16-5
• 1-Acetyl-4-azidopiperidine-4-carboxylic acid

• Inchi： 1S/C8H12N4O3/c1-6(13)12-4-2-8(3-5-12,7(14)15)10-11-9/h2-5H2,1H3,(H,14,15)
• InChI Key： SQGUAFGATJPACT-UHFFFAOYSA-N
• SMILES： OC(C1(CCN(C(C)=O)CC1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 212.09094026g/mol
• Monoisotopic Mass: 212.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72Ų

Additional information on 1-Acetyl-4-azidopiperidine-4-carboxylic acid

1-Acetyl-4-azidopiperidine-4-carboxylic acid (CAS 2680817-16-5): A Versatile Building Block in Modern Synthetic Chemistry

1-Acetyl-4-azidopiperidine-4-carboxylic acid, with the chemical structure defined by its CAS number 2680817-16-5, represents a critical intermediate in the development of advanced chemical compounds. This molecule combines a piperidine ring with functional groups that enable unique reactivity, making it a key player in drug discovery and materials science. The presence of both an acetyl group and an azide functionality at specific positions within the molecule allows for precise chemical modifications, which are essential for tailoring its applications in various fields.

The 1-Acetyl-4-azidopiperidine-3-carboxylic acid derivative is particularly notable for its ability to participate in click chemistry reactions. The azide group, a highly reactive functional group, can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used technique in bioconjugation and polymer synthesis. This property positions the compound as a valuable tool for creating bioactive molecules with controlled spatial and temporal specificity.

Recent advancements in synthetic methodologies have further expanded the utility of 1-Acetyl-4-azidopiperidine-4-carboxylic acid. In 2023, researchers demonstrated its application in the synthesis of novel antimicrobial agents by leveraging its azide functionality to introduce bioactive moieties into peptidomimetic structures. The ability to selectively modify the piperidine ring through acetylation also allows for the fine-tuning of molecular properties such as solubility and membrane permeability, which are critical for drug development.

Structurally, the molecule features a six-membered piperidine ring with substituents at the 1 and 4 positions. The acetyl group at position 1 introduces steric bulk and enhances the molecule's stability in aqueous environments, while the azide group at position 4 serves as a versatile handle for further functionalization. The carboxylic acid group at position 4 provides additional reactivity, enabling the formation of amide bonds with amino acids or other nucleophiles. These combined functionalities make the compound a highly adaptable scaffold for the design of complex molecules.

Recent studies have highlighted the role of 1-Acetyl-4-azidopiperidine-4-carboxylic acid in the development of targeted drug delivery systems. In a 2024 publication, scientists utilized this compound as a building block for creating stimuli-responsive polymers capable of releasing therapeutic agents in response to specific environmental cues. The azide functionality was exploited to initiate chain growth via click chemistry, while the carboxylic acid group was used to anchor the polymer to cell membranes for controlled release.

The synthesis of 1-Acetyl-4-azidopiperidine-4-carboxylic acid involves a multi-step process that begins with the formation of the piperidine ring. A common approach is to start with 1-azidopiperidine, which is then acetylated at the 1-position using acetic anhydride. Subsequent modification of the 4-position with a carboxylic acid group is achieved through electrophilic substitution or coupling reactions, depending on the desired functional group. This synthetic route ensures high purity and yield, making the compound suitable for large-scale applications.

One of the most promising applications of 1-Acetyl-4-azidopiperidine-4-carboxylic acid lies in its use as a precursor for fluorescent probes. By attaching fluorophore groups to the azide functionality, researchers have developed highly sensitive imaging agents capable of tracking molecular interactions in real-time. This application is particularly relevant in biomedical research, where the ability to visualize cellular processes at the molecular level is critical for understanding disease mechanisms.

Environmental and safety considerations are also important in the handling of 1-Acetyl-4-azidopiperidine-4-carboxylic acid. While the compound itself is stable under normal conditions, the azide group can pose hazards if mishandled. Proper storage in airtight containers and the use of protective equipment during synthesis are essential to ensure the safety of laboratory personnel. Ongoing research is focused on developing safer synthetic routes to minimize potential risks associated with azide-containing compounds.

Future directions for the application of 1-Acetyl-4-azidopiperidine-4-carboxylic acid include its integration into smart materials and nanotechnology. Scientists are exploring its potential in the creation of self-assembling peptides and responsive hydrogels, which could have applications in tissue engineering and regenerative medicine. The ability to functionalize this molecule with multiple groups simultaneously opens new avenues for the design of multifunctional materials with tailored properties.

In conclusion, 1-Acetyl-4-azidopiperidine-4-carboxylic acid (CAS 2680817-16-5) stands as a prime example of how functionalized scaffolds can drive innovation in chemical synthesis. Its unique combination of reactive groups and structural versatility positions it at the forefront of modern research, with applications spanning from pharmaceuticals to advanced materials. As synthetic methods continue to evolve, the role of this compound in shaping future technologies is likely to grow even further.